BE“GHE Foundational & Exploratory
Check Availability & Pricing

(2,3-Dihydrobenzofuran-6-yl)methanol: A
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(2,3-Dihydrobenzofuran-6-
Compound Name:
yl)methanol

Cat. No.: B150974

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
(2,3-Dihydrobenzofuran-6-yl)methanol (CAS RN: 1083168-69-7). The information herein is
intended to support laboratory and manufacturing operations by outlining the known hazards,
proper handling techniques, and emergency procedures associated with this compound.

Chemical and Physical Properties

(2,3-Dihydrobenzofuran-6-yl)methanol is a solid organic compound with the molecular
formula CeH1002 and a molecular weight of 150.17 g/mol .[1][2][3] The following table
summarizes its key physical and chemical properties.
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Property Value Reference(s)
CAS Number 1083168-69-7 [1]

Molecular Formula CoH1002 [1][3]
Molecular Weight 150.17 g/mol [2]

Physical Form Solid

Boiling Point 291.3 £ 9.0 °C (Predicted) [2]

Density 1.217 + 0.06 g/cm? (Predicted) [2]

Storage Temperature 2-8°C [2][3]

Hazard Identification and Classification

(2,3-Dihydrobenzofuran-6-yl)methanol is classified as harmful if swallowed. While specific
toxicity data for this compound is limited, a safety data sheet for the related compound 2,3-
Dihydrobenzofuran-6-ol indicates potential for skin irritation, serious eye irritation, and
respiratory tract irritation.[4]

GHS Hazard Classification:

Classification Code Pictogram Signal Word

Acute Toxicity, Oral )
H302 GHSO07 Warning
(Category 4)

Data sourced from Sigma-Aldrich safety information.

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure risk.
3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the
specific laboratory or manufacturing procedure. The following table provides general PPE
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recommendations.
Protection Type Recommended Equipment  Reference(s)
Chemical safety goggles or a
Eye/Face Protection face shield where splashing is [4115]

a risk.

Chemical-resistant gloves
. _ (e.g., nitrile rubber), a lab coat,
Skin Protection ] ) [415161[7]
and other protective clothing to

prevent skin contact.

Not typically required under
normal use with adequate
) ) ventilation. If dusts are
Respiratory Protection [5]
generated, a NIOSH-approved
particulate respirator may be

necessary.

3.2. Engineering Controls

Work with (2,3-Dihydrobenzofuran-6-yl)methanol should be conducted in a well-ventilated
area.[4][5] A chemical fume hood is recommended for procedures that may generate dust or
aerosols.

3.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents.[2][5] Recommended storage
temperature is between 2-8°C.[2][3]

Experimental Protocols: Spill and Exposure
Response

The following protocols are based on general best practices for handling chemicals with similar
hazard profiles.
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4.1. Accidental Release Measures

In the event of a spill:

o Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection if dust is present.

e Absorb liquid spills with an inert material (e.g., vermiculite, sand). For solid spills, carefully
sweep or vacuum the material, avoiding dust generation.

e Collect the spilled material and contaminated absorbent into a sealed container for proper
disposal.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

4.2. First Aid Measures
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Exposure Route

First Aid Protocol

Reference(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[4]115]

Skin Contact

Remove contaminated clothing
and wash the affected area
with soap and water for at
least 15 minutes. Seek medical

attention if irritation develops.

[5]

Inhalation

Move the exposed person to
fresh air. If not breathing, give
artificial respiration. If
breathing is difficult, give
oxygen. Seek medical

attention.

[5]

Ingestion

Do NOT induce vomiting.
Wash out the mouth with
water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.

[5]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling

of (2,3-Dihydrobenzofuran-6-yl)methanol.
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Caption: Workflow for the safe handling of (2,3-Dihydrobenzofuran-6-yl)methanol.

Disposal Considerations

Dispose of (2,3-Dihydrobenzofuran-6-yl)methanol and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations. Do not allow
the material to enter drains or watercourses.[4]

Toxicological Information

Detailed toxicological studies for (2,3-Dihydrobenzofuran-6-yl)methanol are not readily
available in the public domain. The primary known hazard is acute oral toxicity. Chronic
exposure effects have not been determined. The toxicity of methanol, a related chemical, can
cause central nervous system depression, metabolic acidosis, and ocular toxicity, which may
lead to blindness.[8][9] While not directly applicable, this information underscores the
importance of minimizing exposure to related chemical structures.

Conclusion
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(2,3-Dihydrobenzofuran-6-yl)methanol is a chemical intermediate that requires careful
handling due to its potential for acute oral toxicity and likely irritation to the skin, eyes, and
respiratory system. Adherence to the safety protocols outlined in this guide, including the
consistent use of appropriate personal protective equipment and engineering controls, is
essential for maintaining a safe working environment. A thorough risk assessment should
always precede any new or modified procedure involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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